Cas no 1639927-31-3 (8-iodo-6H-imidazo[1,2-c]pyrimidin-5-one)

8-Iodo-6H-imidazo[1,2-c]pyrimidin-5-one is a heterocyclic compound featuring an imidazo[1,2-c]pyrimidinone core with an iodine substituent at the 8-position. This structure confers reactivity suitable for further functionalization, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The iodine atom enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the synthesis of diverse derivatives. Its fused bicyclic system is of interest for exploring biologically active molecules, particularly in kinase inhibition or nucleoside analog development. The compound's well-defined reactivity and stability under standard conditions make it a practical choice for synthetic applications requiring precise modifications.
8-iodo-6H-imidazo[1,2-c]pyrimidin-5-one structure
1639927-31-3 structure
Product Name:8-iodo-6H-imidazo[1,2-c]pyrimidin-5-one
CAS No:1639927-31-3
MF:C6H4IN3O
MW:261.02
MDL:MFCD27938456
CID:5096133
PubChem ID:136817195
Update Time:2026-03-02

8-iodo-6H-imidazo[1,2-c]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-c]pyrimidin-5(6H)-one, 8-iodo-
    • 8-Iodoimidazo[1,2-c]pyrimidin-5(6H)-one
    • 8-iodo-6H-imidazo[1,2-c]pyrimidin-5-one
    • MFCD27938456
    • SY322412
    • 1639927-31-3
    • CS-0227460
    • MFCD32691221
    • 8-Iodoimidazo[1,2-c]pyrimidin-5-ol
    • E79978
    • SY273306
    • SCHEMBL21287178
    • PS-17294
    • MDL: MFCD27938456
    • Inchi: 1S/C6H4IN3O/c7-4-3-9-6(11)10-2-1-8-5(4)10/h1-3H,(H,9,11)
    • InChI Key: QYBVGWFSIYHZEG-UHFFFAOYSA-N
    • SMILES: C1(=O)NC=C(I)C2=NC=CN12

Computed Properties

  • Exact Mass: 260.93991g/mol
  • Monoisotopic Mass: 260.93991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 46.9Ų

8-iodo-6H-imidazo[1,2-c]pyrimidin-5-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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1639927-31-3 97%
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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